3-Chloro-4-(2-thiazolylthio)nitrobenzene

• Molecular Formula: C9H5ClN2O2S2
• Molecular Weight: 272.7 g/mol
• IUPAC Name: 2-(2-chloro-4-nitrophenyl)sulfanyl-1,3-thiazole
• InChI: InChI=1S/C9H5ClN2O2S2/c10-7-5-6(12(13)14)1-2-8(7)16-9-11-3-4-15-9/h1-5H
• InChI Key: JLSAVMWCIVUVQQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1[N+](=O)[O-])Cl)SC2=NC=CS2

Description

3-Chloro-4-(2-thiazolylthio)nitrobenzene is a nitroaromatic compound characterized by a nitro group (-NO₂) at the 1-position of a benzene ring, with a chlorine atom at the 3-position and a 2-thiazolylthio group (-S-C₃H₂NS) at the 4-position.

Comparison with Similar Compounds

Key Data Tables

Table 1: Structural and Functional Comparison

Compound	Core Structure	Substituents (Positions)	Key Functional Groups	Applications
3-Chloro-4-(2-thiazolylthio)nitrobenzene	Benzene	-Cl (3), -S-thiazole (4), -NO₂ (1)	Nitro, thioether, thiazole	Pharmaceutical intermediates
1-Chloro-4-nitrobenzene	Benzene	-Cl (1), -NO₂ (4)	Nitro, chloro	Rubber antioxidants
BMX-3	Furanone	-Cl (3), -CCl₂ (4), -OH (5)	Halogen, hydroxyl, carbonyl	Toxicological studies

Table 2: Physicochemical Properties

Compound	Molecular Weight (g/mol)	Solubility	Melting Point (°C)	LogP (Predicted)
This compound	~285.7	Low in water	Not reported	~2.8
1-Chloro-4-nitrobenzene	157.55	0.1 g/L in water	83–85	2.1
Nitrobenzene	123.11	1.9 g/L in water	5.7	1.85

Toxicological and Environmental Considerations

• Nitrobenzene Derivatives : Nitrobenzene is classified as a hazardous air pollutant and is toxic to aquatic life. Substituted derivatives like 1-chloro-4-nitrobenzene exhibit similar risks but with modified bioavailability due to substituent effects .